Cas no 2228917-58-4 (tert-butyl 2-2-(dimethylamino)pyridin-3-ylpiperazine-1-carboxylate)

• Product Name: tert-butyl 2-2-(dimethylamino)pyridin-3-ylpiperazine-1-carboxylate
• CAS No: 2228917-58-4
• MF: C₁₆H₂₆N₄O₂
• MW: 306.403243541718
• CID: 6024092
• PubChem ID: 165653152
• Update Time: 2025-06-08

tert-butyl 2-2-(dimethylamino)pyridin-3-ylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-2-(dimethylamino)pyridin-3-ylpiperazine-1-carboxylate
• EN300-1901716
• tert-butyl 2-[2-(dimethylamino)pyridin-3-yl]piperazine-1-carboxylate
• 2228917-58-4

• Inchi： 1S/C16H26N4O2/c1-16(2,3)22-15(21)20-10-9-17-11-13(20)12-7-6-8-18-14(12)19(4)5/h6-8,13,17H,9-11H2,1-5H3
• InChI Key： BKEMXWXIAXMSCY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1=CC=CN=C1N(C)C)=O

Computed Properties

• Exact Mass: 306.20557608g/mol
• Monoisotopic Mass: 306.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.7Ų

Additional information on tert-butyl 2-2-(dimethylamino)pyridin-3-ylpiperazine-1-carboxylate

Comprehensive Overview of tert-butyl 2-(2-(dimethylamino)pyridin-3-yl)piperazine-1-carboxylate (CAS No. 2228917-58-4)

tert-butyl 2-(2-(dimethylamino)pyridin-3-yl)piperazine-1-carboxylate (CAS No. 2228917-58-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its abbreviated name tert-butyl piperazine carboxylate derivative, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the piperazine ring and pyridine moiety, make it a versatile building block in medicinal chemistry.

The compound's molecular formula and structure have been extensively studied to understand its potential applications. Researchers are particularly interested in its role as a pharmacophore in drug discovery, especially in the development of central nervous system (CNS) targeting agents. The presence of the dimethylamino group enhances its solubility and bioavailability, which are critical factors in drug design. Recent studies have explored its utility in creating neuroprotective agents and receptor modulators, aligning with the growing demand for innovative treatments for neurological disorders.

In the context of current trends, tert-butyl 2-(2-(dimethylamino)pyridin-3-yl)piperazine-1-carboxylate is often discussed in forums and publications focusing on small molecule therapeutics and structure-activity relationships (SAR). Its relevance to AI-driven drug discovery has also been highlighted, as computational models increasingly predict its interactions with biological targets. This aligns with the surge in searches for machine learning in chemistry and predictive modeling for drug development.

The synthesis of this compound typically involves multi-step organic reactions, including Boc protection and cross-coupling techniques. These methods are widely documented in peer-reviewed journals, making it a staple in academic and industrial laboratories. Its stability under various conditions further underscores its practicality as a research chemical. Notably, the compound's tert-butyl carbamate group provides a protective function, enabling selective deprotection for further functionalization.

From an SEO perspective, queries such as "tert-butyl piperazine derivatives uses" and "CAS 2228917-58-4 applications" reflect user interest in its real-world applications. Additionally, the compound's potential in green chemistry initiatives has sparked discussions, particularly regarding its synthesis using environmentally friendly catalysts. This resonates with the broader scientific community's shift toward sustainable practices.

In summary, tert-butyl 2-(2-(dimethylamino)pyridin-3-yl)piperazine-1-carboxylate (CAS No. 2228917-58-4) is a compound of high relevance in modern chemistry and pharmacology. Its structural complexity and functional adaptability position it as a valuable tool for researchers exploring novel therapeutic agents and chemical probes. As the scientific landscape evolves, this compound is likely to remain at the forefront of innovative research, addressing both current and emerging challenges in drug discovery.